Cas no 143805-98-5 ((2S)-2-(2-chlorophenyl)formamido-3-methylbutanoic acid)

• Product Name: (2S)-2-(2-chlorophenyl)formamido-3-methylbutanoic acid
• CAS No: 143805-98-5
• MF: C₁₂H₁₄ClNO₃
• MW: 255.697462558746
• MDL: MFCD08483638
• CID: 5209248
• Update Time: 2025-06-27

(2S)-2-(2-chlorophenyl)formamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-(2-chlorobenzoyl)-
• (2S)-2-(2-chlorophenyl)formamido-3-methylbutanoic acid

• MDL： MFCD08483638
• Inchi： 1S/C12H14ClNO3/c1-7(2)10(12(16)17)14-11(15)8-5-3-4-6-9(8)13/h3-7,10H,1-2H3,(H,14,15)(H,16,17)/t10-/m0/s1
• InChI Key： ATYBZNXCZXTMOA-JTQLQIEISA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)C1=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (2S)-2-(2-chlorophenyl)formamido-3-methylbutanoic acid

Introduction to (2S)-2-(2-chlorophenyl)formamido-3-methylbutanoic Acid (CAS No. 143805-98-5)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (2S)-2-(2-chlorophenyl)formamido-3-methylbutanoic acid (CAS No. 143805-98-5), has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by its chiral center and specific functional groups, exhibits promising characteristics that make it a valuable candidate for further exploration in drug discovery.

The molecular structure of (2S)-2-(2-chlorophenyl)formamido-3-methylbutanoic acid consists of a carboxylic acid moiety linked to an amide group, with a (2S) configuration at the stereocenter. This stereochemistry is crucial for its biological activity, as enantiomeric differences can significantly influence pharmacokinetic and pharmacodynamic properties. The presence of a 2-chlorophenyl group introduces electronic and steric effects that can modulate interactions with biological targets, making this compound an intriguing subject for synthetic chemists.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands that can enhance the efficiency of asymmetric synthesis. The use of (2S)-2-(2-chlorophenyl)formamido-3-methylbutanoic acid as a building block in such processes has been explored by several research groups. For instance, studies have demonstrated its utility in the synthesis of enantiomerically pure intermediates for complex drug molecules. These intermediates are essential for the production of therapeutics that require high stereochemical purity to ensure efficacy and minimize side effects.

The compound's amide functionality also makes it a versatile precursor for the synthesis of various pharmacologically active molecules. Amides are widely recognized for their role in drug design due to their stability and ability to form hydrogen bonds with biological targets. Researchers have leveraged the reactivity of the amide group in (2S)-2-(2-chlorophenyl)formamido-3-methylbutanoic acid to develop novel peptidomimetics and other bioactive scaffolds. These peptidomimetics are designed to mimic the structure and function of natural peptides while offering improved pharmacological profiles.

Moreover, the 3-methylbutanoic acid moiety contributes to the overall lipophilicity and solubility characteristics of the compound, which are critical factors in drug formulation and delivery. By adjusting the substituents on this backbone, chemists can fine-tune the physicochemical properties of derivatives, optimizing them for oral administration or targeted delivery systems. This flexibility has led to several innovative approaches in prodrug design, where modifications to the parent compound enhance bioavailability or tissue specificity.

Recent advancements in computational chemistry have further enhanced our understanding of how (2S)-2-(2-chlorophenyl)formamido-3-methylbutanoic acid interacts with biological targets. Molecular modeling studies have revealed insights into its binding affinity and mode of action, providing a foundation for rational drug design. These simulations have identified key interactions between the compound's functional groups and potential receptors, guiding researchers in optimizing its structure for improved therapeutic efficacy.

In addition to its synthetic utility, (2S)-2-(2-chlorophenyl)formamido-3-methylbutanoic acid has been investigated for its potential role in addressing neurological disorders. The chiral center and aromatic ring system present in this compound suggest that it may interact with neurotransmitter receptors, making it a candidate for developing novel treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have shown promising results in cell-based assays, indicating that derivatives of this compound may exhibit neuroprotective properties.

The pharmaceutical industry continues to explore new synthetic pathways to access complex molecular architectures efficiently. The versatility of (2S)-2-(2-chlorophenyl)formamido-3-methylbutanoic acid as a synthetic intermediate has made it a valuable tool in this endeavor. Its incorporation into multi-step synthetic routes has enabled the production of structurally diverse libraries of compounds for high-throughput screening. This approach has accelerated the discovery process by allowing rapid evaluation of thousands of potential drug candidates.

The environmental impact of pharmaceutical synthesis is another area where compounds like (2S)-2-(2-chlorophenyl)formamido-3-methylbutanoic acid play a significant role. Researchers are increasingly focused on developing greener synthetic methods that minimize waste and reduce energy consumption. The use of chiral auxiliaries derived from renewable resources has gained traction as an eco-friendly alternative to traditional methods. By incorporating principles of green chemistry into the synthesis of this compound, scientists are paving the way for more sustainable pharmaceutical production.

In conclusion, (CAS No. 143805-98-5) stands out as a versatile and innovative chemical entity with broad applications in medicinal chemistry and drug development. Its unique structural features make it an excellent candidate for exploring new synthetic strategies and therapeutic modalities. As research continues to uncover its potential benefits, this compound is poised to contribute significantly to advancements in healthcare solutions worldwide.